Cas no 91569-71-0 (5-Quinolinecarboxylicacid, 8-ethoxy-)

• Product name: 5-Quinolinecarboxylicacid, 8-ethoxy-
• CAS No: 91569-71-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 799911
• PubChem ID: 45117425

5-Quinolinecarboxylicacid, 8-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinecarboxylicacid, 8-ethoxy-
• 5-Quinolinecarboxylicacid,8-ethoxy-(7CI)
• 8-ethoxyquinoline-5-carboxylic acid
• 91569-71-0
• DTXSID10668610

• Inchi： InChI=1S/C12H11NO3/c1-2-16-10-6-5-9(12(14)15)8-4-3-7-13-11(8)10/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： SHCQGJZZTKSOIB-UHFFFAOYSA-N
• SMILES： CCOC1=C2C(=C(C=C1)C(=O)O)C=CC=N2

Computed Properties

• Exact Mass: 217.074
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4A^2